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Compound of Interest

Compound Name: Enterolactone-d6

Cat. No.: B15556934 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety, handling, and toxicological

profile of Enterolactone-d6. The information is compiled from available safety data sheets for

the structurally similar parent compound, (±)-Enterolactone, and supplementary chemical data.

This document is intended to serve as a comprehensive resource for laboratory personnel and

researchers.

Chemical Identification and Properties
Enterolactone-d6 is the deuterated form of Enterolactone, a bioactive metabolite of dietary

lignans. While a specific Safety Data Sheet (SDS) for Enterolactone-d6 is not readily

available, the safety profile is expected to be comparable to its non-deuterated counterpart.

Table 1: Chemical and Physical Properties
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Property Value Source

Chemical Name rac Enterolactone-d6 Pharmaffiliates[1]

Synonyms

Dihydro-3,4-bis[(3-

hydroxyphenyl)methyl]-2(3H)-

furanone-d6; HPMF-d6

Pharmaffiliates[1]

CAS Number 104411-11-2
InvivoChem, Pharmaffiliates[1]

[2]

Molecular Formula C₁₈H₁₂D₆O₄ Pharmaffiliates[1]

Molecular Weight 304.37 g/mol Pharmaffiliates[1]

Appearance Yellow Solid Pharmaffiliates[1]

Purity ≥95% - ≥98%
Cayman Chemical,

InvivoChem[2][3]

Melting/Boiling Point Undetermined Cayman Chemical[4]

Solubility

Soluble in DMSO (~30 mg/mL)

and dimethyl formamide.[3]

Sparingly soluble in aqueous

buffers.[3] May require initial

dissolution in ethanol for

aqueous solutions.[3]

Cayman Chemical,

InvivoChem[2][3]

Hazard Identification and Safety Precautions
Based on the SDS for (±)-Enterolactone, the compound is classified as hazardous.[4] Users

should handle this chemical with appropriate caution in a laboratory setting.

Table 2: GHS Hazard Information for (±)-Enterolactone
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Hazard Class Hazard Statement GHS Pictogram Signal Word

Skin Irritation

(Category 2)

H315: Causes skin

irritation
GHS07 Warning

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation
GHS07 Warning

Specific target organ

toxicity (single

exposure) (Category

3)

H335: May cause

respiratory irritation
GHS07 Warning

Recommended Precautionary Measures:[4]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash hands and skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves, eye protection, and face protection.

Response: In case of contact with eyes, rinse cautiously with water for several minutes. If

skin irritation occurs, seek medical advice.

Experimental Protocols for Safety Assessment
While specific toxicological studies for Enterolactone-d6 are not published, the hazard

classifications are based on standard experimental protocols. The following are generalized

methodologies for the cited hazards.

Skin Irritation Testing (OECD 439: In Vitro Skin Irritation)
This protocol, the Reconstructed Human Epidermis (RhE) Test Method, is a widely accepted

alternative to traditional animal testing.

Test System: A three-dimensional RhE model, which mimics the biochemical and

physiological properties of the upper parts of human skin.
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Procedure: A small amount of the test chemical (Enterolactone) is applied topically to the

surface of the skin tissue model.

Exposure: The chemical remains in contact with the tissue for a specified period (e.g., 60

minutes).

Viability Assessment: After exposure, the tissue is rinsed, and cell viability is measured. A

common method is the MTT assay, where viable cells convert the yellow MTT dye to a

purple formazan product, which is measured spectrophotometrically.

Classification: A reduction in cell viability below a certain threshold (e.g., 50%) indicates the

substance is an irritant.

Eye Irritation Testing (OECD 492: Reconstructed human
Cornea-like Epithelium test method)
This in vitro method assesses the potential for a chemical to cause serious eye damage or

irritation.

Test System: A reconstructed human cornea-like epithelium (RhCE) model.

Procedure: The test chemical is applied directly to the epithelial surface of the corneal model.

Exposure: The exposure duration is typically short (e.g., 30 minutes).

Viability Assessment: Similar to the skin irritation test, cell viability is quantified using

methods like the MTT assay.

Classification: The chemical is classified as an eye irritant if the tissue viability falls below a

defined threshold (e.g., 60%).

Storage and Handling
Proper storage is crucial to maintain the stability and integrity of Enterolactone-d6.

Table 3: Storage and Stability
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Condition Temperature Duration

Solid Powder -20°C ≥ 4 years

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

Data from InvivoChem and Cayman Chemical product pages.[2][3]

Handling Recommendations:

Handle in a well-ventilated area, preferably in a fume hood.

Use personal protective equipment (PPE), including a lab coat, safety glasses, and

chemical-resistant gloves.[5]

Avoid generating dust.

Wash hands thoroughly after handling.[3][4]

For preparing solutions, especially in hygroscopic solvents like DMSO, use a fresh,

unopened bottle of the solvent to avoid introducing moisture.[5]

Visualized Workflows and Pathways
The following diagrams illustrate standard safety workflows and a biological pathway

associated with Enterolactone's activity.
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SDS-Based Chemical Handling Workflow

Receipt of Chemical

Review Safety Data Sheet (SDS)

Immediate Step

Identify Hazards
(Physical, Health, Environmental)

Assess Risks

Implement Control Measures
(PPE, Ventilation)

Preparation & Use

Proper Storage
(Based on SDS Section 7)

Waste Disposal
(Based on SDS Section 13)

Click to download full resolution via product page

Caption: General workflow for handling chemical compounds based on SDS information.
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Hazard Identification & Risk Assessment

SDS Sections 2 & 8
(Hazards, Exposure Controls)

Risk Assessment
(Likelihood & Severity)

Experimental Protocol
(Quantity, Duration, Frequency)

Existing Controls
(Fume Hood, PPE)
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Caption: Logical process for risk assessment using SDS data and task parameters.
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Enterolactone Modulated Signaling Pathway (in TNBC cells)

TGF-β
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Caption: Enterolactone's role in the ERK/NF-κB/Snail pathway.[2]

Toxicological and Biological Information
Acute Toxicity: No quantitative data (e.g., LD50) is available. The material should be

considered hazardous until further information is available.[3]

Primary Irritant Effect: Causes irritation to skin and mucous membranes.[4]
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Biological Activity: Enterolactone is a mammalian lignan derived from dietary sources.[6][7] It

possesses weak estrogenic and anti-estrogenic properties.[6] Research indicates it has anti-

breast cancer activity and can act as a radiosensitizer in human breast cancer cell lines by

impairing DNA repair and increasing apoptosis.[2][7][8]

Mechanism of Action: In triple-negative breast cancer cells, Enterolactone has been shown

to modulate the ERK/NF-κB/Snail signaling pathway to revert TGF-β-induced epithelial-

mesenchymal transition (EMT).[2]

First-Aid Measures
The following first-aid measures are recommended based on the SDS for the parent

compound:[4]

After Inhalation: Move the person to fresh air. If unconscious, place in a recovery position.

After Skin Contact: Immediately wash with plenty of water.

After Eye Contact: Rinse opened eye for several minutes under running water.

After Ingestion: If symptoms persist, consult a doctor.

This guide is intended for informational purposes for trained laboratory personnel. Always refer

to the most current safety data and institutional protocols before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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